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Compound of Interest

Compound Name:
1,3-dimethyl-1H-pyrazolo[3,4-

b]pyridine

CAS No.: 116834-97-0

Cat. No.: B039995

Get Quote

Executive Summary
The 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine core is a "privileged structure" in drug discovery

—a molecular framework capable of providing high-affinity ligands for diverse biological targets.

Functioning primarily as a purine bioisostere, this scaffold is critical in the design of ATP-

competitive inhibitors for kinases (e.g., TBK1, TRK, CDK) and phosphodiesterases (PDE4).

Its pharmacological value stems from its rigid bicyclic aromatic system, which mimics the

adenine ring of ATP. The 1,3-dimethyl substitution pattern locks the pyrazole ring in a specific

steric conformation, optimizing hydrophobic interactions within the enzyme binding pocket while

positioning the pyridine nitrogen (N7) to act as a crucial hydrogen bond acceptor.

Chemical Identity & Structural Biology[1]
Core Architecture
The scaffold consists of a pyrazole ring fused to a pyridine ring.[1] The "1,3-dimethyl"

designation refers to methyl groups at the N1 and C3 positions, which are critical for solubility
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and governing the vector of substituents at the C4 position.

Property Value

IUPAC Name 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine

Molecular Formula C₈H₉N₃

Key Isomer [3,4-b] fusion (distinct from [4,3-b] or [1,5-a])

Electronic Character
Electron-deficient pyridine; Electron-rich

pyrazole

Binding Role ATP-mimetic (Hinge Binder)

Binding Mode Analysis
In kinase active sites, the scaffold typically adopts a "Type I" binding mode:

Hinge Region Interaction: The pyridine nitrogen (N7) often serves as an H-bond acceptor for

the backbone amide of the kinase hinge region (e.g., Glu, Met residues).

Hydrophobic Pocket: The C3-methyl group occupies the small hydrophobic "gatekeeper"

pocket, often dictating selectivity against kinases with bulky gatekeeper residues.

Solvent Front: Substituents at C4 or C6 extend into the solvent-exposed region, allowing for

solubilizing groups (e.g., morpholine, piperazine) to improve pharmacokinetics.

Mechanism of Action (MoA)
Primary MoA: ATP-Competitive Kinase Inhibition
The molecule functions by competing with Adenosine Triphosphate (ATP) for the catalytic cleft

of protein kinases. By occupying the adenine-binding pocket, it prevents the transfer of the

-phosphate to the substrate, thereby silencing downstream signaling cascades.

Case Study: TBK1 Inhibition (Immuno-Oncology)
Derivatives of this scaffold (e.g., Compound 15y) are potent inhibitors of TANK-binding kinase 1

(TBK1).[2]
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Target: TBK1 (Serine/threonine kinase).[2]

Pathway: cGAS-STING and NF-

B signaling.[3]

Effect: Inhibition prevents IRF3 phosphorylation, modulating the interferon response in

autoimmune diseases and cancer.

Secondary MoA: Phosphodiesterase (PDE) Inhibition
Certain 4-amino or 4-oxo derivatives act as PDE4 inhibitors. The planar pyrazolopyridine core

mimics the guanine/adenine base of cAMP/cGMP, blocking the catalytic site and preventing the

hydrolysis of cyclic nucleotides. This leads to elevated intracellular cAMP levels and anti-

inflammatory effects.

Signaling Pathway Visualization
The following diagram illustrates the interference of a 1,3-dimethyl-1H-pyrazolo[3,4-
b]pyridine derivative within the TBK1/NF-

B pathway.
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Figure 1: Mechanism of Action in the TBK1 signaling cascade.[4] The inhibitor blocks the

phosphorylation step, halting cytokine production.

Pharmacology & Structure-Activity Relationship
(SAR)[3]
Modifications to the 1,3-dimethyl core drastically alter selectivity. The table below summarizes

key SAR trends based on recent literature.
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Position Modification Effect on Activity Target Class

N1 Methyl (Fixed)

Maintains core

planarity; prevents

tautomeric shifts.[3]

General

C3 Methyl (Fixed)

Optimizes Van der

Waals contact with

gatekeeper residues.

[3]

Kinases

C4 Aryl / Heteroaryl

Critical for potency.

Interaction with the

hydrophobic back-

pocket.[3]

TBK1 / TRK

C4 Amino / Alkoxy

Shifts activity toward

PDE inhibition or

specific GPCRs (e.g.,

5-HT6).[3]

PDE4 / GPCR

C6 Solubilizing Group

Improves ADME

(Solubility/Permeabilit

y).

All

Quantitative Data (Select Derivatives):

TBK1 Inhibitor (Cmpd 15y): IC

= 0.2 nM[3][2]

TRK Inhibitor (Cmpd 5): IC

(TRKA) = 12 nM[3]

PDE4 Inhibitor: IC

range = 10–100 nM[3]

Experimental Protocols
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Synthesis of the Core Scaffold
This protocol describes the synthesis of the intermediate 5-amino-1,3-dimethylpyrazole, the

precursor to the fused ring system.

Reagents: Methylhydrazine, 3-aminocrotononitrile, Ethanol, HCl. Workflow:

Condensation: Dissolve 3-aminocrotononitrile (1.0 eq) in ethanol.

Addition: Add methylhydrazine (1.1 eq) dropwise at 0°C.

Reflux: Heat to reflux for 4–6 hours. Monitor by TLC (5% MeOH in DCM).

Cyclization (Fusion): React the resulting 5-aminopyrazole with a 1,3-dicarbonyl equivalent

(e.g., ethyl acetoacetate) in acetic acid at 100°C to close the pyridine ring.

Purification: Recrystallize from ethanol/water to yield 1,3-dimethyl-1H-pyrazolo[3,4-
b]pyridine derivatives.

In Vitro Kinase Assay (TR-FRET)
To validate the MoA, use a Time-Resolved Fluorescence Resonance Energy Transfer (TR-

FRET) assay.

Materials:

Recombinant Kinase (e.g., TBK1 or TRKA).

Fluorescein-labeled peptide substrate.[3]

ATP (at

concentration).

Test Compound (1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine derivative).[5][6][7][8][9]

Step-by-Step:

Preparation: Dilute compounds in DMSO (10-point dose response).
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Incubation: Mix kinase, substrate, and compound in reaction buffer (50 mM HEPES pH 7.5,

10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Incubate for 15 mins.

Initiation: Add ATP to start the reaction. Incubate for 60 mins at RT.

Detection: Add EDTA (to stop reaction) and Terbium-labeled antibody (binds phosphorylated

product).

Readout: Measure TR-FRET signal (Ex: 340 nm, Em: 495/520 nm).

Analysis: Calculate IC

using a 4-parameter logistic fit.

References
TBK1 Inhibition: Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent

TBK1 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 2022. [3]

Scaffold Review: 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications.

Molecules, 2022.[2][9][10][11]

TRK Inhibition: Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine

derivatives as TRK inhibitors. Bioorganic & Medicinal Chemistry, 2020.[4][9][12]

PDE4 Context: Optimization of Pyrazolo[3,4-b]pyridine Analogues. ACS Omega, 2024. [3]

General Pharmacology: Pharmacology of Pyrazolopyridines. Pharmacol. Biochem. Behav.,

1985.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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